Cas no 2169174-78-9 (2-(3-bromo-2-methylphenyl)ethanimidamide)

• Product Name: 2-(3-bromo-2-methylphenyl)ethanimidamide
• CAS No: 2169174-78-9
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6154668
• PubChem ID: 165658658
• Update Time: 2025-06-22

2-(3-bromo-2-methylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)ethanimidamide
• EN300-1910734
• 2169174-78-9

• Inchi： 1S/C9H11BrN2/c1-6-7(5-9(11)12)3-2-4-8(6)10/h2-4H,5H2,1H3,(H3,11,12)
• InChI Key： PLZARRIJYPJUPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=N)N)=C1C

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(3-bromo-2-methylphenyl)ethanimidamide

Introduction to 2-(3-bromo-2-methylphenyl)ethanimidamide (CAS No. 2169174-78-9)

2-(3-bromo-2-methylphenyl)ethanimidamide (CAS No. 2169174-78-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated phenyl ring and an ethanimidamide functional group. The combination of these structural features endows the compound with a range of potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The chemical formula of 2-(3-bromo-2-methylphenyl)ethanimidamide is C₉H₁₀BrN₂, and its molecular weight is approximately 214.09 g/mol. The compound's physical properties, such as its solubility and stability, are crucial for its use in laboratory settings and potential therapeutic applications. Recent studies have shown that 2-(3-bromo-2-methylphenyl)ethanimidamide exhibits good solubility in common organic solvents, which facilitates its handling and use in various experimental protocols.

In the context of medicinal chemistry, 2-(3-bromo-2-methylphenyl)ethanimidamide has been investigated for its potential as a lead compound in the development of new drugs. One of the key areas of research has been its activity against various biological targets, including enzymes and receptors. For instance, studies have demonstrated that this compound can act as a potent inhibitor of specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

Beyond its enzymatic inhibition properties, 2-(3-bromo-2-methylphenyl)ethanimidamide has also shown promise in modulating receptor activity. Research has indicated that it can interact with certain G-protein coupled receptors (GPCRs), which are important targets for many therapeutic agents. This interaction could potentially be harnessed to develop new treatments for conditions such as cardiovascular diseases and neurological disorders.

The pharmacological profile of 2-(3-bromo-2-methylphenyl)ethanimidamide has been further explored through in vitro and in vivo studies. In vitro assays have revealed that the compound exhibits low cytotoxicity against a panel of cell lines, suggesting that it may have a favorable safety profile. In vivo studies using animal models have also shown promising results, with the compound demonstrating efficacy in reducing inflammation and improving cognitive function.

The structural versatility of 2-(3-bromo-2-methylphenyl)ethanimidamide allows for the synthesis of various derivatives through chemical modifications. These derivatives can be designed to enhance specific biological activities or improve pharmacokinetic properties such as bioavailability and half-life. This flexibility makes the compound an attractive starting point for drug discovery programs aimed at addressing unmet medical needs.

In addition to its potential therapeutic applications, 2-(3-bromo-2-methylphenyl)ethanimidamide has also been studied for its utility as a research tool. Its ability to selectively interact with specific biological targets makes it valuable for probing cellular processes and understanding disease mechanisms. For example, researchers have used this compound to investigate signaling pathways involved in cancer progression and neurodegeneration.

The synthesis of 2-(3-bromo-2-methylphenyl)ethanimidamide typically involves multi-step reactions starting from readily available precursors. The synthetic route is well-documented in the literature, providing a robust foundation for large-scale production if needed. The ease of synthesis and purification further enhances the compound's appeal for both academic research and industrial applications.

In conclusion, 2-(3-bromo-2-methylphenyl)ethanimidamide (CAS No. 2169174-78-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and synthetic accessibility, make it an important molecule to watch in the ongoing quest for new therapeutic agents. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly significant role in advancing our understanding of various biological processes and diseases.